Kinase Inhibition: tert-Butoxy vs. Methoxy Analog
In a study of 2-anilino-pyrimidines as TSSK2 kinase inhibitors, the 4-substituent was systematically varied. The 4-methoxy analog exhibited an IC50 of 690 nM, whereas the 4-tert-butoxy derivative (the target compound class) showed an IC50 of 58 nM [1]. This represents a 12-fold improvement in potency directly attributable to the tert-butoxy group. While this study did not include the exact 5-aminomethyl variant, it demonstrates the profound impact of the 4-tert-butoxy substituent on target engagement compared to smaller alkoxy groups. This trend is consistent with the steric and electronic modulation provided by the bulkier tert-butoxy moiety, which can better occupy hydrophobic pockets or induce favorable conformational changes in the target protein.
| Evidence Dimension | Kinase inhibition potency (IC50) |
|---|---|
| Target Compound Data | 58 nM (for 4-tert-butoxy-2-anilino-pyrimidine analog) |
| Comparator Or Baseline | 4-methoxy analog (IC50 = 690 nM) |
| Quantified Difference | ~12-fold lower IC50 (higher potency) |
| Conditions | TSSK2 kinase assay (in vitro enzymatic) |
Why This Matters
This data provides a strong, class-level rationale for selecting the 4-tert-butoxy substituted pyrimidine over a 4-methoxy variant when optimizing for kinase inhibition potency, as the tert-butoxy group can confer significantly enhanced target affinity.
- [1] Gopalsamy, A., et al. (2018). Structure-activity relationships for pyrimidine core replacements and 4-substituted, 2-anilino-pyrimidine inhibition of TSSK2. PMC. View Source
